Cas no 7365-23-3 (2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide)
2-Chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a sulfolane-derived structure. Its key advantages include its role as a versatile intermediate in synthetic organic chemistry, particularly in the development of pharmacologically active molecules. The presence of both electrophilic (chloroacetamide) and sulfone functional groups enhances its reactivity, making it valuable for selective alkylation and cross-coupling reactions. The compound’s structural rigidity, imparted by the thiolan ring, contributes to controlled stereochemistry in synthesis. It is particularly useful in medicinal chemistry for constructing complex heterocycles or modifying biologically relevant scaffolds. Suitable for controlled environments, it requires careful handling due to its reactive chloroacetamide group.
7365-23-3 structure
Product Name:2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide
CAS No:7365-23-3
MF:C7H12ClNO3S
MW:225.693079948425
MDL:MFCD03983034
CID:1005179
PubChem ID:2772173
Update Time:2025-10-13
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-(1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-N-methyl-acetamide
- 2-CHLORO-N-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-N-METHYL-ACETAMIDE
- 2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide
- 2-chloro-N-(1,1-dioxothiolan-3-yl)-N-methylacetamide
- 2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide
- F1642-0125
- 2-chloro-N-(1,1-dioxo-1lambda-thiolan-3-yl)-N-methylacetamide
- FT-0677739
- CS-0220133
- MFCD03983034
- 2-Chloro-N-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)acetamide
- 2-chloro-N-(1,1-dioxo-1??-thiolan-3-yl)-N-methylacetamide
- AKOS016039799
- VS-03562
- 2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide
- 2-Chloro-N-(1,1-dioxo-tetrahydrothiophen-3-yl)-N-methyl-acetamide
- DTXSID90378189
- Z56913096
- SCHEMBL22481537
- EN300-05841
- 7365-23-3
- AKOS000269843
- G55736
- STK803344
- BBL012876
-
- MDL: MFCD03983034
- Inchi: 1S/C7H12ClNO3S/c1-9(7(10)4-8)6-2-3-13(11,12)5-6/h6H,2-5H2,1H3
- InChI Key: HGIYHXMVKRVQSW-UHFFFAOYSA-N
- SMILES: ClCC(N(C)C1CCS(C1)(=O)=O)=O
Computed Properties
- Exact Mass: 225.0226421g/mol
- Monoisotopic Mass: 225.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 62.8Ų
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C378503-25mg |
2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide |
7365-23-3 | 25mg |
$ 50.00 | 2022-04-28 | ||
| TRC | C378503-50mg |
2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide |
7365-23-3 | 50mg |
$ 70.00 | 2022-04-28 | ||
| TRC | C378503-250mg |
2-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylacetamide |
7365-23-3 | 250mg |
$ 275.00 | 2022-04-28 | ||
| Chemenu | CM377061-1g |
2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM377061-5g |
2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM377061-10g |
2-chloro-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95%+ | 10g |
$*** | 2023-05-29 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5930-1G |
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95% | 1g |
¥ 1,471.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5930-5G |
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95% | 5g |
¥ 4,507.00 | 2023-03-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN5930-10G |
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95% | 10g |
¥ 6,692.00 | 2023-03-13 | |
| Enamine | EN300-05841-0.05g |
2-chloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylacetamide |
7365-23-3 | 95.0% | 0.05g |
$118.0 | 2025-03-21 |
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:7365-23-3)2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide
Order Number:A1090299
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:01
Price ($):230.0
Email:sales@amadischem.com
2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7365-23-3)2-chloro-N-(1,1-dioxo-1λ?-thiolan-3-yl)-N-methylacetamide
Purity:99%
Quantity:1g
Price ($):230.0